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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of Ethyl 6-hydroxyoctanoate, including

operational and disposal plans.

Chemical and Physical Properties

A summary of the key quantitative data for Ethyl 6-hydroxyoctanoate is presented in the table

below for easy reference.

Property Value Source

Molecular Formula C8H16O3 [1]

Molecular Weight 160.21 g/mol [1]

Appearance Liquid [2]

Boiling Point 127 - 128 °C (at 16 hPa) [3]

Density 0.985 g/mL (at 25 °C) [3]

Flash Point Not applicable
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Hazard Identification and Personal Protective Equipment
(PPE)
According to the Safety Data Sheet (SDS) from Sigma-Aldrich, Ethyl 6-hydroxyoctanoate is

not classified as a hazardous substance or mixture.[3] However, another source indicates that

it may cause skin irritation, serious eye irritation, and respiratory irritation.[1] Therefore, it is

crucial to handle this chemical with appropriate caution and personal protective equipment.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical goggles are recommended.[2]

Hand Protection: Wear general protective gloves, such as light-weight rubber gloves. For

prolonged or repeated contact, a glove with a protection class of 3 or higher (breakthrough

time greater than 60 minutes) is advised.[2]

Skin and Body Protection: Standard laboratory overalls should be worn.[2] In case of

potential splashing, additional protective clothing may be necessary.

Respiratory Protection: Not generally required, except in cases where aerosols may be

formed.[3] If ventilation is inadequate and vapors or aerosols are generated, a Type A filter

respirator of sufficient capacity is recommended.[2]

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural guide for the safe handling of Ethyl 6-hydroxyoctanoate in

a laboratory setting.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.

Have an eyewash station and safety shower readily accessible.

Keep away from heat, sparks, open flames, and other ignition sources as the substance is

combustible.[2]
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Avoid contact with oxidizing agents.[2]

2. Handling:

Wear the recommended personal protective equipment (eye protection, gloves, lab coat).

Avoid breathing vapors or aerosols.[3]

Avoid contact with skin and eyes.

Wash hands thoroughly after handling the substance.[3]

Change contaminated clothing promptly.[3]

3. Storage:

Store in original, tightly closed containers.[2][3]

Keep in a cool, dry, and well-ventilated area.[2]

Store away from incompatible materials such as oxidizing agents and foodstuffs.[2]

4. Emergency Procedures:

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with

water and soap.[2][3]

In case of eye contact: Rinse out immediately with plenty of water. If irritation persists, seek

medical attention.[2][3]

If inhaled: Move the person to fresh air.[3]

If swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[3]

In case of a spill: Evacuate the area.[3] Wear appropriate protective equipment.[2] Cover

drains to prevent entry into the sewer system.[3] Absorb the spill with an inert liquid-
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absorbent material (e.g., Chemizorb®) and collect it in a suitable container for disposal.[3]

Clean the affected area thoroughly.

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

Waste from residues: Dispose of waste material in accordance with national and local

regulations.[3]

Containers: Do not mix with other waste. Handle uncleaned containers as you would the

product itself.[3]

Disposal Options: Consult with your institution's waste management authority for specific

disposal guidance.[2] Recycling or reclamation may be possible for unused or

uncontaminated material.[2] Do not allow the product to enter drains.[3]

Below are diagrams illustrating the workflow for handling Ethyl 6-hydroxyoctanoate and the

logical relationship of the essential safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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